Cas no 596825-62-6 (1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(1H-indol-6-yl)-)

• Product Name: 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(1H-indol-6-yl)-
• CAS No: 596825-62-6
• MF: C₁₃H₈ClN₅
• MW: 269.689120292664
• CID: 337599
• PubChem ID: 71442761
• Update Time: 2025-04-19

1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(1H-indol-6-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-(1H-indol-6-yl)-
• 6-chloro-3-(1H-indol-6-yl)-[1,2,4]triazolo[4,3-b]pyridazine
• DTXSID50851620
• 596825-62-6
• 6-Chloro-3-(1H-indol-6-yl)[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C13H8ClN5/c14-11-3-4-12-16-17-13(19(12)18-11)9-2-1-8-5-6-15-10(8)7-9/h1-7,15H
• InChI Key： MOPABTVPSQPRPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NN=C(C3C=CC4C=CNC=4C=3)N2N=1

Computed Properties

• Exact Mass: 269.04704
• Monoisotopic Mass: 269.0468230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 58.9Ų

Experimental Properties

• PSA: 58.87